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(Galactopyranosyl(1-4)-fucopyranosyl(1-3))-N-acetylglucosamine 1-phosphate (Galactopyranosyl(1-4)-fucopyranosyl(1-3))-N-acetylglucosamine 1-phosphate
Brand Name: Vulcanchem
CAS No.: 122998-77-0
VCID: VC20884417
InChI: InChI=1S/C20H36NO18P/c1-6-11(25)13(27)15(29)18(34-6)35-9-3-8(4-22)37-20(39-40(31,32)33,17(9)21-7(2)24)38-19-16(30)14(28)12(26)10(5-23)36-19/h6,8-19,22-23,25-30H,3-5H2,1-2H3,(H,21,24)(H2,31,32,33)/t6-,8-,9-,10+,11+,12-,13+,14-,15-,16+,17+,18-,19-,20+/m0/s1
SMILES: CC1C(C(C(C(O1)OC2CC(OC(C2NC(=O)C)(OC3C(C(C(C(O3)CO)O)O)O)OP(=O)(O)O)CO)O)O)O
Molecular Formula: C20H36NO18P
Molecular Weight: 609.5 g/mol

(Galactopyranosyl(1-4)-fucopyranosyl(1-3))-N-acetylglucosamine 1-phosphate

CAS No.: 122998-77-0

Cat. No.: VC20884417

Molecular Formula: C20H36NO18P

Molecular Weight: 609.5 g/mol

* For research use only. Not for human or veterinary use.

(Galactopyranosyl(1-4)-fucopyranosyl(1-3))-N-acetylglucosamine 1-phosphate - 122998-77-0

Specification

CAS No. 122998-77-0
Molecular Formula C20H36NO18P
Molecular Weight 609.5 g/mol
IUPAC Name [(2R,3R,4S,6S)-3-acetamido-6-(hydroxymethyl)-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl] dihydrogen phosphate
Standard InChI InChI=1S/C20H36NO18P/c1-6-11(25)13(27)15(29)18(34-6)35-9-3-8(4-22)37-20(39-40(31,32)33,17(9)21-7(2)24)38-19-16(30)14(28)12(26)10(5-23)36-19/h6,8-19,22-23,25-30H,3-5H2,1-2H3,(H,21,24)(H2,31,32,33)/t6-,8-,9-,10+,11+,12-,13+,14-,15-,16+,17+,18-,19-,20+/m0/s1
Standard InChI Key YWPHLSNIBNZPMN-GILQHPPASA-N
Isomeric SMILES C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@H]2C[C@H](O[C@]([C@@H]2NC(=O)C)(O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)OP(=O)(O)O)CO)O)O)O
SMILES CC1C(C(C(C(O1)OC2CC(OC(C2NC(=O)C)(OC3C(C(C(C(O3)CO)O)O)O)OP(=O)(O)O)CO)O)O)O
Canonical SMILES CC1C(C(C(C(O1)OC2CC(OC(C2NC(=O)C)(OC3C(C(C(C(O3)CO)O)O)O)OP(=O)(O)O)CO)O)O)O

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